Cas no 1805944-00-6 (3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1805944-00-6
• MF: C₇H₃F₃N₄O₃
• MW: 248.118931055069
• CID: 4911067
• Update Time: 2025-05-21

3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N4O3/c8-7(9,10)17-6-4(14(15)16)2-13-3(1-11)5(6)12/h2H,12H2
• InChI Key： MJFKMPWRGBNTSS-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C#N)C=1N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.8
• Topological Polar Surface Area: 118

Additional information on 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1805944-00-6)

3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1805944-00-6) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various pharmaceutical applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine, highlighting its efficient production through a multi-step reaction involving nitration and trifluoromethoxylation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the research team identified key intermediates, such as 1805944-00-6, which play a critical role in the scalability of the synthesis process.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on specific kinase targets associated with inflammatory diseases. The results demonstrated that 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine exhibits high selectivity and potency against JAK3 kinases, which are implicated in autoimmune disorders. The study, published in Bioorganic & Medicinal Chemistry Letters, provided detailed structural-activity relationship (SAR) analyses, revealing that the trifluoromethoxy group enhances binding affinity to the kinase active site.

Beyond its applications in kinase inhibition, recent research has also explored the antimicrobial properties of this compound. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of developing next-generation therapeutics for inflammatory and infectious diseases.

In conclusion, 3-Amino-2-cyano-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1805944-00-6) represents a versatile and highly promising scaffold in medicinal chemistry. Its unique structural features and diverse biological activities make it a compelling subject for ongoing research. Future studies will likely focus on further elucidating its mechanisms of action and exploring its potential in combination therapies.